Cas no 2227802-32-4 (rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate)

• Product Name: rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate
• CAS No: 2227802-32-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6440809
• PubChem ID: 165462627
• Update Time: 2025-10-28

rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-795919
• 2227802-32-4
• rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate

• Inchi： 1S/C13H21NO4/c1-5-6-10(15)11-9(7-8-17-11)14-12(16)18-13(2,3)4/h5-6,9,11H,7-8H2,1-4H3,(H,14,16)/b6-5+/t9-,11+/m0/s1
• InChI Key： XAIVNWCXLLGPEG-DNGSPIRNSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(/C=C/C)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate

Rac-Tert-Butyl N-[(2R,3S)-2-(But-2-Eneyl)Oxolan-3-Yl]Carbamate: A Comprehensive Overview

Rac-Tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate, also known by its CAS number NO 2227802-32-4, is a compound of significant interest in the field of organic chemistry and drug delivery systems. This compound is a derivative of tert-butyl carbamate, which is widely used as a protecting group in peptide synthesis. The presence of the oxolane ring and the but-2-enoyl substituent introduces unique properties that make this compound a valuable tool in various chemical and biological applications.

The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an oxolane (tetrahydrofuran) ring. The oxolane ring carries a but-2-enoyl substituent at the 2-position, and the stereochemistry at the 2R and 3S positions plays a crucial role in determining its physical and chemical properties. This stereochemistry also influences its interactions with biological systems, making it a potential candidate for enantioselective reactions or as a chiral building block in asymmetric synthesis.

Recent studies have highlighted the importance of oxolane-containing compounds in drug delivery systems. The oxolane ring can act as a bioisostere for other cyclic structures, potentially enhancing drug stability and bioavailability. Additionally, the but-2-enoyl group introduces conjugation into the molecule, which can modulate electronic properties and reactivity. This makes rac-tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-yl]carbamate a versatile compound for exploring new synthetic pathways and drug design strategies.

In terms of synthesis, this compound can be prepared through a combination of nucleophilic substitution and esterification reactions. The tert-butyl carbamate group is typically introduced via reaction with phosgene or other carbonylating agents, followed by nucleophilic attack by the appropriately substituted oxolane alcohol. The stereochemistry at the 2R and 3S positions can be controlled during the synthesis using chiral auxiliaries or asymmetric catalysis techniques.

The application of this compound extends beyond traditional organic synthesis. Its unique structure makes it an ideal candidate for investigating enzyme inhibition mechanisms. For instance, derivatives of this compound have been studied as potential inhibitors of certain proteases, which are key targets in treating diseases such as cancer and viral infections. The tert-butyl group provides steric hindrance that can enhance binding affinity to enzyme active sites, while the oxolane ring offers flexibility for optimal interaction with target proteins.

Moreover, recent advancements in computational chemistry have enabled detailed molecular modeling studies of this compound. These studies have provided insights into its conformational flexibility and binding modes with various biological targets. Such computational approaches are invaluable for optimizing drug candidates and predicting their pharmacokinetic profiles.

In conclusion, rac-Tert-butyl N-[(2R,3S)-2-(but-2-enoyl)oxolan-3-Yl]carbamate (CAS NO 2278017856) stands out as a multifaceted compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and stereochemical properties make it an attractive target for further research. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.